Cas no 802900-03-4 (Acetamide,N-[4-(1H-imidazol-5-yl)butyl]-)

• Product name: Acetamide,N-[4-(1H-imidazol-5-yl)butyl]-
• CAS No: 802900-03-4
• MF: C₉H₁₅N₃O
• MW: 181.2349
• CID: 714011
• PubChem ID: 45119368

Acetamide,N-[4-(1H-imidazol-5-yl)butyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[4-(1H-imidazol-5-yl)butyl]-
• Acetamide, N-(4-imidazol-4-ylbutyl)- (8CI)
• 802900-03-4
• ACETAMIDE,N-(4-IMIDAZOL-4-YLBUTYL)-

• Inchi： InChI=1S/C9H15N3O/c1-8(13)11-5-3-2-4-9-6-10-7-12-9/h6-7H,2-5H2,1H3,(H,10,12)(H,11,13)
• InChI Key： OWXIACMJAWUXES-UHFFFAOYSA-N
• SMILES： CC(=O)NCCCCC1=CN=CN1

Computed Properties

• Exact Mass: 181.122
• Monoisotopic Mass: 181.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0
• Topological Polar Surface Area: 57.8A^2